4-fluoro-N-(quinolin-4-yl)benzamide

• IUPAC Name: 4-fluoro-N-quinolin-4-ylbenzamide
• InChI: InChI=1S/C16H11FN2O/c17-12-7-5-11(6-8-12)16(20)19-15-9-10-18-14-4-2-1-3-13(14)15/h1-10H,(H,18,19,20)
• InChI Key: OIPZRKJYWKKQNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H11FN2O
• Molecular Weight: 266.27 g/mol

Description

4-fluoro-N-(quinolin-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as AZD-6482 and is a selective inhibitor of a protein called nicotinamide phosphoribosyltransferase (NAMPT). NAMPT is an essential enzyme involved in the biosynthesis of nicotinamide adenine dinucleotide (NAD), which plays a crucial role in cellular metabolism and energy production.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(quinolin-4-yl)benzamide involves its selective inhibition of NAMPT. NAMPT is an essential enzyme involved in the biosynthesis of NAD, which is required for cellular metabolism and energy production. Inhibition of NAMPT leads to a reduction in NAD levels, which ultimately leads to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-(quinolin-4-yl)benzamide are primarily related to its inhibition of NAMPT. Inhibition of NAMPT leads to a reduction in NAD levels, which can result in decreased cellular metabolism and energy production. This reduction in energy production can lead to cell death, making 4-fluoro-N-(quinolin-4-yl)benzamide a potential therapeutic agent in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-(quinolin-4-yl)benzamide in lab experiments is its selective inhibition of NAMPT. This selectivity allows for the specific targeting of cancer cells, potentially reducing the side effects associated with traditional chemotherapy. However, one limitation of using 4-fluoro-N-(quinolin-4-yl)benzamide is its potential toxicity, which may limit its use in clinical applications.

Future Directions

There are several potential future directions for research on 4-fluoro-N-(quinolin-4-yl)benzamide. One area of interest is the development of more potent and selective NAMPT inhibitors. Additionally, further research is needed to determine the optimal dosing and administration of 4-fluoro-N-(quinolin-4-yl)benzamide in preclinical and clinical studies. Finally, the potential use of 4-fluoro-N-(quinolin-4-yl)benzamide in combination with other cancer therapies is an area of ongoing research.

Synthesis Methods

The synthesis of 4-fluoro-N-(quinolin-4-yl)benzamide involves a multi-step process that starts with the reaction between 4-fluoroaniline and 4-chlorobenzoyl chloride to form 4-fluoro-N-(4-chlorobenzoyl)aniline. This intermediate is then reacted with 4-quinolinecarboxylic acid to form the final product, 4-fluoro-N-(quinolin-4-yl)benzamide.

Scientific Research Applications

The potential applications of 4-fluoro-N-(quinolin-4-yl)benzamide in scientific research are vast. One of the primary areas of interest is cancer research, as NAMPT has been identified as a potential target for cancer therapy. Inhibition of NAMPT has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce tumor growth in preclinical studies.